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Compound of Interest

Compound Name: (R)-2-aminodec-9-enoic acid
Cat. No.: B14772561
Get Quote
\ J

Executive Summary & Chemical Profile

(R)-2-aminodec-9-enoic acid is a non-proteinogenic, olefinic amino acid frequently utilized in
peptide synthesis, specifically for hydrocarbon stapling (e.g., i, i+7 stapling) to stabilize alpha-
helical secondary structures. Unlike standard amino acids, the presence of a terminal alkene
(C9=C10) introduces specific reactivity concerns—primarily polymerization and oxidation
sensitivity—that dictate its disposal pathway.

This guide provides an authoritative, self-validating protocol for the disposal of this compound,
ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards and
maintaining laboratory safety.

Chemical Identity & Hazard Characterization
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Parameter Detail

Chemical Name (R)-2-aminodec-9-enoic acid

Functional Groups -Amino acid (zwitterionic), Terminal Alkene

Physical State Solid (Powder)

Primary Hazards Irritant (Skin/Eye/Respiratory), Combustible

o Incompatible with strong oxidizers (alkene
Reactivity oxidation)

Non-Halogenated Organic (unless mixed with
Waste Class
halogenated solvents)

Safety Assessment & Pre-Disposal Planning

Before initiating disposal, you must validate the state of the waste. The disposal route is
determined by whether the compound is a pure solid, a reaction byproduct in solution, or a
contaminated consumable.

Critical Reactivity Warning

Do NOT mix (R)-2-aminodec-9-enoic acid waste with strong oxidizing agents (e.g.,
permanganates, chromic acid, peroxides). The terminal alkene at position 9 is susceptible to
oxidative cleavage or exothermic polymerization, potentially generating heat or pressure in a
closed waste container.

Personal Protective Equipment (PPE) Matrix
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PPE Category

Specification

Rationale

Hand Protection

Nitrile Gloves (Double gloving

recommended for solutions)

Barrier against potential skin
sensitization typical of non-

standard amino acids.

Eye Protection

Chemical Safety Goggles

Prevents exposure to dust or
splashes; standard safety
glasses are insufficient for

powder handling.

Respiratory

N95 or Fume Hood

Required if handling dry
powder to prevent inhalation of
particulates (H335).

Body

Lab Coat (Cotton/Flame

Resistant)

Standard protection against
particulate accumulation on

clothing.

Disposal Decision Logic & Workflows

Effective waste management relies on segregating waste streams at the source. Use the

following decision logic to determine the correct waste container.

Workflow 1: Waste Stream Classification
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Waste Material:
(R)-2-aminodec-9-enoic acid

Physical State?

Pure Compound
or Spill Debris

Solid / Powder (Liquid / Solutior)
Solid Hazardous Waste Solvent Type?

(Tag: Non-Halogenated Organic)
Contains Halogens? Non-Halogenated?
(DCM, Chloroform) (DMF, Methanol, Water)

Reaction Mixture
or Wash

Halogenated Solvent Waste Non-Halogenated Solvent Waste

(Tag: Toxic/Irritant) (Tag: Flammable/lrritant)

Click to download full resolution via product page

Figure 1: Decision tree for classifying (R)-2-aminodec-9-enoic acid waste streams. Note that
"Solid" includes contaminated paper towels or weighing boats.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Applicability: Expired stock, spilled powder, or excess weighing material.

+ Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated
solid waste drum.
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o Labeling: Affix a hazardous waste tag. Clearly write:
o Chemical Name: (R)-2-aminodec-9-enoic acid
o Hazards: Irritant, Combustible.[1][2]
o Composition: 100%

o Transfer: Transfer solid carefully to avoid dust generation. If the solid is in a vial, place the
entire uncapped vial into the solid waste container to minimize exposure.

e Closure: Cap the waste container tightly immediately after addition.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Synthesis waste (e.g., after peptide coupling or olefin metathesis).
e Segregation:
o Scenario 1 (DCM/Chloroform): Dispose in Halogenated Waste carboy.
o Scenario 2 (DMF/DMSO/Methanol): Dispose in Non-Halogenated Waste carboy.

» Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., nitric
acid waste).[3] The alkene group can react exothermically.

» Documentation: Log the approximate concentration of the amino acid on the waste container
log sheet.

Protocol C: Empty Containers (RCRA Compliance)

To dispose of the original shipping bottle in regular trash, it must be "RCRA Empty" according
to EPA 40 CFR 261.7 [1].

» Definition: A container is empty if all wastes have been removed by pouring/scraping AND no
more than 3% by weight of the total capacity remains.

e Procedure:
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[e]

Triple rinse the bottle with a solvent capable of dissolving the residue (e.g., Methanol or
DCM).

[e]

Pour the rinsate into the appropriate liquid waste container (Protocol B).

o

Deface the label (cross out the chemical name).

[¢]

Mark as "Empty" and place in glass recycling or trash (depending on facility rules).

Emergency Response: Spill Management

In the event of a spill, immediate containment is necessary to prevent tracking the material or
generating inhalable dust.

Spill Response Workflow
3. Containment it 4. Cleanup 5. Disposal 6. Report
(Cover with absorbent pads) (Sweep solids or wipe liquids) (Place debris in Solid Waste) (Notify Lab Manager)

2. Don PPE
(Goggles, Nitrile Gloves, Lab Coat)

1. Assess Volume & Hazard
(Is it >100g or in solution?)

Click to download full resolution via product page
Figure 2: Operational workflow for managing minor laboratory spills.
Cleanup Steps:

e Solids: Do not dry sweep if significant dust is generated. Cover with wet paper towels (water
or ethanol) to dampen, then wipe up.

e Liquids: Absorb with vermiculite or polypropylene pads.

o Decontamination: Wipe the surface with 70% ethanol followed by soap and water to remove
any hydrophobic residue.

References & Regulatory Grounding

o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: 40 CFR 261.7 - Residues of hazardous waste in empty containers.
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» Fisher Scientific.Safety Data Sheet: Non-standard Amino Acids (General Hazard
Classification).

» Northwestern University Research Safety.Hazardous Waste Disposal Guide: Segregation of
Organic and Oxidizing Wastes.

e National Institutes of Health (NIH).Prudent Practices in the Laboratory: Management of
Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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